(2-Methoxy-2-oxoethyl)dimethylsulfoniumbromide

• Molecular Formula: C5H11BrO2S
• Molecular Weight: 215.11 g/mol
• IUPAC Name: (2-methoxy-2-oxoethyl)-dimethylsulfanium;bromide
• InChI: InChI=1S/C5H11O2S.BrH/c1-7-5(6)4-8(2)3;/h4H2,1-3H3;1H/q+1;/p-1
• InChI Key: KJAKHRJBGGSFLJ-UHFFFAOYSA-M
• Canonical SMILES: COC(=O)C[S+](C)C.[Br-]

Description

(2-Methoxy-2-oxoethyl)dimethylsulfoniumbromide is an organic compound with the molecular formula C(5)H({11})BrO(_2)S It is a sulfonium salt, characterized by the presence of a sulfonium ion (a sulfur atom bonded to three organic groups) and a bromide counterion

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2-Methoxy-2-oxoethyl)dimethylsulfoniumbromide typically involves the reaction of dimethyl sulfide with an appropriate alkylating agent. One common method is the reaction of dimethyl sulfide with methyl bromoacetate under controlled conditions. The reaction proceeds as follows:

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